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The following table summarizes the key differences between these two research compounds, based on a

2025 technical resource [1].

Feature IGF-1 LR3 IGF-1 DES

Full Name Insulin-like Growth Factor 1 Long
Arginine 3

Insulin-like Growth Factor 1 Des(1-3)

Amino Acid
Sequence

Extended sequence (83 amino acids) Truncated N-terminus (missing first 3
amino acids)

Primary Research
Characteristic

Extended half-life, sustained activity Rapid action, high receptor binding
affinity

Reported Half-life Several hours (prolonged) 20-30 minutes (very short)

Dominant
Research
Applications

Sustained cellular growth

(hypertrophy) studies, long-term
metabolic investigations

Rapid cellular recovery, immediate repair

processes, localized growth studies

Mechanism /
Binding

Interacts with IGF-1 receptors,
activates PI3K/Akt and Raf/MEK/ERK

pathways; lower binding affinity to
binding proteins

Interacts with IGF-1 receptors, activates
PI3K/Akt and Raf/MEK/ERK pathways;

high receptor binding affinity, enhanced
by lactic acid
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Experimental Protocols & Signaling Pathways

The experimental findings for the data in the table are derived from in-vitro (laboratory) studies. Research

suggests both compounds exert their effects by binding to the IGF-1 receptor (IGF-1R), which triggers

downstream signaling cascades [1].

The diagram below illustrates this common signaling pathway.
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The general workflow for studying the cellular effects of these compounds involves several key stages, from

preparation to analysis.
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Key Differentiation for Research

The core difference guiding experimental design is their activity profile:

IGF-1 LR3 is characterized by its sustained activity due to a longer half-life, making it suitable for
experiments observing long-term effects like chronic cellular growth or metabolic changes [1].

IGF-1 DES is defined by its potent but short-lived activity, making it ideal for studies on acute
responses, such as immediate post-stimulus recovery or localized, rapid growth processes [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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